Cas no 1525832-22-7 (2-(4-chloro-2-methoxyphenyl)methylpyrrolidine)
2-(4-chloro-2-methoxyphenyl)methylpyrrolidine Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-chloro-2-methoxyphenyl)methylpyrrolidine
- EN300-1986708
- 1525832-22-7
- 2-[(4-chloro-2-methoxyphenyl)methyl]pyrrolidine
-
- Inchi: 1S/C12H16ClNO/c1-15-12-8-10(13)5-4-9(12)7-11-3-2-6-14-11/h4-5,8,11,14H,2-3,6-7H2,1H3
- InChI Key: RGZDSKCXHRKYEN-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C=1)OC)CC1CCCN1
Computed Properties
- Exact Mass: 225.0920418g/mol
- Monoisotopic Mass: 225.0920418g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 21.3Ų
2-(4-chloro-2-methoxyphenyl)methylpyrrolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1986708-0.05g |
2-[(4-chloro-2-methoxyphenyl)methyl]pyrrolidine |
1525832-22-7 | 0.05g |
$768.0 | 2023-09-16 | ||
| Enamine | EN300-1986708-0.1g |
2-[(4-chloro-2-methoxyphenyl)methyl]pyrrolidine |
1525832-22-7 | 0.1g |
$804.0 | 2023-09-16 | ||
| Enamine | EN300-1986708-0.25g |
2-[(4-chloro-2-methoxyphenyl)methyl]pyrrolidine |
1525832-22-7 | 0.25g |
$840.0 | 2023-09-16 | ||
| Enamine | EN300-1986708-0.5g |
2-[(4-chloro-2-methoxyphenyl)methyl]pyrrolidine |
1525832-22-7 | 0.5g |
$877.0 | 2023-09-16 | ||
| Enamine | EN300-1986708-1.0g |
2-[(4-chloro-2-methoxyphenyl)methyl]pyrrolidine |
1525832-22-7 | 1g |
$1272.0 | 2023-05-26 | ||
| Enamine | EN300-1986708-2.5g |
2-[(4-chloro-2-methoxyphenyl)methyl]pyrrolidine |
1525832-22-7 | 2.5g |
$1791.0 | 2023-09-16 | ||
| Enamine | EN300-1986708-5.0g |
2-[(4-chloro-2-methoxyphenyl)methyl]pyrrolidine |
1525832-22-7 | 5g |
$3687.0 | 2023-05-26 | ||
| Enamine | EN300-1986708-10.0g |
2-[(4-chloro-2-methoxyphenyl)methyl]pyrrolidine |
1525832-22-7 | 10g |
$5467.0 | 2023-05-26 | ||
| Enamine | EN300-1986708-1g |
2-[(4-chloro-2-methoxyphenyl)methyl]pyrrolidine |
1525832-22-7 | 1g |
$914.0 | 2023-09-16 | ||
| Enamine | EN300-1986708-5g |
2-[(4-chloro-2-methoxyphenyl)methyl]pyrrolidine |
1525832-22-7 | 5g |
$2650.0 | 2023-09-16 |
2-(4-chloro-2-methoxyphenyl)methylpyrrolidine Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 2-(4-chloro-2-methoxyphenyl)methylpyrrolidine
Introduction to 2-(4-Chloro-2-methoxyphenyl)methylpyrrolidine (CAS No. 1525832-22-7)
2-(4-Chloro-2-methoxyphenyl)methylpyrrolidine (CAS No. 1525832-22-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research developments surrounding this intriguing molecule.
The chemical structure of 2-(4-Chloro-2-methoxyphenyl)methylpyrrolidine is composed of a pyrrolidine ring substituted with a 4-chloro-2-methoxyphenylmethyl group. The presence of the chlorine and methoxy functional groups imparts distinct electronic and steric properties to the molecule, which can influence its interactions with biological targets. The pyrrolidine ring, being a five-membered cyclic amine, is known for its flexibility and ability to adopt various conformations, making it a versatile scaffold in drug design.
The synthesis of 2-(4-Chloro-2-methoxyphenyl)methylpyrrolidine can be achieved through several routes, each with its own advantages and challenges. One common approach involves the reaction of 4-chloro-2-methoxybenzaldehyde with pyrrolidine in the presence of a reducing agent such as sodium borohydride. This method yields the desired product in moderate to good yields and is widely used in both academic and industrial settings. Alternative synthetic strategies include the use of organometallic reagents or catalytic hydrogenation processes, which can offer improved efficiency and scalability.
In terms of biological activity, 2-(4-Chloro-2-methoxyphenyl)methylpyrrolidine has been studied for its potential as a modulator of various receptors and enzymes. Recent research has highlighted its activity as an antagonist at specific G protein-coupled receptors (GPCRs), particularly those involved in neurotransmitter signaling pathways. For instance, studies have shown that this compound can effectively block the activation of certain serotonin receptors, which may have implications for the treatment of mood disorders and anxiety.
Beyond its receptor-modulating properties, 2-(4-Chloro-2-methoxyphenyl)methylpyrrolidine has also been investigated for its effects on enzyme inhibition. Enzymes such as monoamine oxidase (MAO) and cyclooxygenase (COX) are key targets in the development of drugs for neurological and inflammatory conditions. Preliminary data suggest that this compound may exhibit selective inhibition of these enzymes, potentially leading to therapeutic benefits with reduced side effects compared to existing treatments.
The pharmacokinetic profile of 2-(4-Chloro-2-methoxyphenyl)methylpyrrolidine is another critical aspect that has been explored in preclinical studies. Research has demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its oral bioavailability is relatively high, and it shows good brain penetration, which is essential for central nervous system (CNS) disorders. Additionally, the compound's low toxicity profile makes it an attractive candidate for further development.
Clinical trials are currently underway to evaluate the safety and efficacy of 2-(4-Chloro-2-methoxyphenyl)methylpyrrolidine in various disease models. Early results from Phase I trials have indicated that the compound is well-tolerated by human subjects at therapeutic doses. These findings have paved the way for more advanced clinical studies to assess its potential as a novel therapeutic agent.
In conclusion, 2-(4-Chloro-2-methoxyphenyl)methylpyrrolidine (CAS No. 1525832-22-7) represents a promising lead compound in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it an intriguing candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound may play a significant role in advancing our understanding and treatment of various diseases.
1525832-22-7 (2-(4-chloro-2-methoxyphenyl)methylpyrrolidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)